Glucosibarin potassium salt
Glucosibarin potassium salt
Brand Name:
Vulcanchem
CAS No.:
144491-25-8
VCID:
VC0134129
InChI:
InChI=1S/C15H21NO10S2.K/c17-7-10-12(19)13(20)14(21)15(25-10)27-11(16-26-28(22,23)24)6-9(18)8-4-2-1-3-5-8;/h1-5,9-10,12-15,17-21H,6-7H2,(H,22,23,24);/q;+1/p-1/b16-11+;/t9-,10-,12-,13+,14-,15+;/m1./s1
SMILES:
C1=CC=C(C=C1)C(CC(=NOS(=O)(=O)[O-])SC2C(C(C(C(O2)CO)O)O)O)O.[K+]
Molecular Formula:
C15H20NO10S2.K
Molecular Weight:
477.55
Glucosibarin potassium salt
CAS No.: 144491-25-8
Cat. No.: VC0134129
Molecular Formula: C15H20NO10S2.K
Molecular Weight: 477.55
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144491-25-8 |
|---|---|
| Molecular Formula | C15H20NO10S2.K |
| Molecular Weight | 477.55 |
| IUPAC Name | potassium;[(E)-[(3R)-3-hydroxy-3-phenyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylpropylidene]amino] sulfate |
| Standard InChI | InChI=1S/C15H21NO10S2.K/c17-7-10-12(19)13(20)14(21)15(25-10)27-11(16-26-28(22,23)24)6-9(18)8-4-2-1-3-5-8;/h1-5,9-10,12-15,17-21H,6-7H2,(H,22,23,24);/q;+1/p-1/b16-11+;/t9-,10-,12-,13+,14-,15+;/m1./s1 |
| SMILES | C1=CC=C(C=C1)C(CC(=NOS(=O)(=O)[O-])SC2C(C(C(C(O2)CO)O)O)O)O.[K+] |
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